Cas no 2321337-30-6 ((2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one
• CAS No: 2321337-30-6
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5340363
• Update Time: 2025-10-29

(2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(triazol-2-yl)azetidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C12H12N4O2/c17-12(4-3-11-2-1-7-18-11)15-8-10(9-15)16-13-5-6-14-16/h1-7,10H,8-9H2/b4-3+
• InChI Key： CAKSKDJZPVYGQB-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.7
• Topological Polar Surface Area: 64.2

Additional information on (2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one

Compound CAS No. 2321337-30-6: (2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one

The compound (2E)-3-(furan-2-yl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]prop-2-en-1-one, identified by the CAS registry number 2321337-30-6, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug design. This compound is characterized by its unique structure, which includes a furan ring, a triazole moiety, and an azetidine ring system. The presence of these functional groups makes it a promising candidate for various biological activities, particularly in the modulation of cellular pathways and enzyme interactions.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The furan moiety, a five-membered aromatic ring containing oxygen, is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity. Similarly, the triazole group, a five-membered ring containing two nitrogen atoms, is widely recognized for its stability and ability to act as a bioisostere in drug design. The azetidine ring system further adds to the molecule's complexity and potential for conformational flexibility.

The compound's structure also features a propenone group (propenone being an alpha,beta unsaturated ketone), which is known to exhibit Michael acceptor properties. This makes it potentially reactive towards nucleophilic attacks, a property that can be exploited in various biochemical contexts. The (E) configuration of the double bond in the propenone group ensures a specific stereochemistry that may influence the molecule's biological activity.

Recent research has focused on the synthesis and characterization of similar compounds to understand their pharmacokinetic properties and bioavailability. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These studies have also provided insights into the molecule's stability under various conditions, which is critical for its potential use in pharmaceutical applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting key enzymes involved in inflammatory pathways. For instance, it has demonstrated moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are central players in inflammation and pain signaling. Additionally, its ability to modulate other targets such as kinases or proteases has been explored through computational docking studies.

The integration of multiple functional groups within this molecule presents both opportunities and challenges for its development as a therapeutic agent. While its structural complexity may enhance its potency and selectivity, it also poses challenges in terms of synthesis scalability and cost-effectiveness. Researchers are actively exploring novel synthetic routes to optimize the production process while maintaining the molecule's integrity.

Furthermore, recent advancements in green chemistry have led to the investigation of more sustainable methods for synthesizing such compounds. Techniques such as microwave-assisted synthesis or catalytic processes are being evaluated to reduce waste and improve efficiency during the production of this compound.

In conclusion, the compound with CAS number 2321337-30- represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Continued research into its properties will undoubtedly contribute to the development of innovative therapeutic strategies aimed at addressing unmet medical needs.